Cas no 2347867-31-4 (2-[4-(2,3-dimethylphenyl)piperazin-1-yl]-4-methylpyrimidine)

• Product Name: 2-[4-(2,3-dimethylphenyl)piperazin-1-yl]-4-methylpyrimidine
• CAS No: 2347867-31-4
• MF: C₁₇H₂₂N₄
• MW: 282.383383274078
• CID: 5311166
• PubChem ID: 155800343
• Update Time: 2025-11-05

2-[4-(2,3-dimethylphenyl)piperazin-1-yl]-4-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• F6755-2675
• 2347867-31-4
• 2-[4-(2,3-dimethylphenyl)piperazin-1-yl]-4-methylpyrimidine
• 2-[4-(2,3-Dimethylphenyl)-1-piperazinyl]-4-methylpyrimidine

• Inchi： 1S/C17H22N4/c1-13-5-4-6-16(15(13)3)20-9-11-21(12-10-20)17-18-8-7-14(2)19-17/h4-8H,9-12H2,1-3H3
• InChI Key： LWTVKFZOINMTNP-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C3=CC=CC(C)=C3C)CC2)=NC=CC(C)=N1

Computed Properties

• Exact Mass: 282.18444672g/mol
• Monoisotopic Mass: 282.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.119±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 483.9±55.0 °C(Predicted)
• pka: 5.83±0.40(Predicted)

Additional information on 2-[4-(2,3-dimethylphenyl)piperazin-1-yl]-4-methylpyrimidine

Comprehensive Guide to 2-[4-(2,3-dimethylphenyl)piperazin-1-yl]-4-methylpyrimidine (CAS No. 2347867-31-4)

2-[4-(2,3-dimethylphenyl)piperazin-1-yl]-4-methylpyrimidine (CAS No. 2347867-31-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperazine-pyrimidine hybrid structure, is widely studied for its potential applications in drug development and biochemical studies. Researchers and industry professionals frequently search for 2-[4-(2,3-dimethylphenyl)piperazin-1-yl]-4-methylpyrimidine synthesis, CAS 2347867-31-4 properties, and its role in modern therapeutics.

The molecular structure of 2-[4-(2,3-dimethylphenyl)piperazin-1-yl]-4-methylpyrimidine features a piperazine ring linked to a pyrimidine moiety, with a 2,3-dimethylphenyl substituent. This configuration contributes to its distinct physicochemical properties, including solubility, stability, and reactivity. Scientists exploring piperazine derivatives in drug design often highlight this compound due to its potential interactions with biological targets. The CAS registry number 2347867-31-4 ensures precise identification in chemical databases and regulatory documentation.

One of the most searched topics related to this compound is its potential therapeutic applications. Early-stage studies suggest that 2-[4-(2,3-dimethylphenyl)piperazin-1-yl]-4-methylpyrimidine may exhibit activity in modulating specific receptors or enzymes, making it a candidate for further pharmacological investigation. Researchers are particularly interested in its structure-activity relationship (SAR), which could pave the way for novel treatments in neurological or metabolic disorders. The demand for high-purity 2347867-31-4 in preclinical studies underscores its importance in modern medicinal chemistry.

From a synthetic chemistry perspective, the preparation of 2-[4-(2,3-dimethylphenyl)piperazin-1-yl]-4-methylpyrimidine involves multi-step organic reactions, often starting from commercially available precursors. Optimizing the yield and purity of CAS 2347867-31-4 is a common challenge addressed in recent publications. Innovations in catalytic methods and green chemistry approaches are frequently discussed in forums focusing on piperazine-based compound synthesis.

The commercial availability of 2-[4-(2,3-dimethylphenyl)piperazin-1-yl]-4-methylpyrimidine is another hot topic among buyers and suppliers. Companies specializing in fine chemicals often list this compound under its CAS No. 2347867-31-4, with detailed specifications for research use. Quality control parameters such as HPLC purity, moisture content, and spectroscopic data are critical for laboratories sourcing this material. Searches for buy 2347867-31-4 online or 2-[4-(2,3-dimethylphenyl)piperazin-1-yl]-4-methylpyrimidine supplier reflect the growing market demand.

In analytical chemistry, characterizing 2-[4-(2,3-dimethylphenyl)piperazin-1-yl]-4-methylpyrimidine requires advanced techniques like NMR, mass spectrometry, and X-ray crystallography. These methods confirm the identity and purity of CAS 2347867-31-4, ensuring compliance with research standards. Discussions on analytical methods for piperazine derivatives often reference this compound as a case study due to its complex spectral features.

Environmental and safety considerations are also integral to handling 2-[4-(2,3-dimethylphenyl)piperazin-1-yl]-4-methylpyrimidine. While not classified as hazardous under standard regulations, proper storage conditions (e.g., desiccated, cool environments) are recommended to maintain stability. Safety data sheets (SDS) for CAS 2347867-31-4 provide essential guidelines for laboratory personnel, addressing topics like safe handling of pyrimidine compounds.

Looking ahead, the scientific community anticipates expanded applications for 2-[4-(2,3-dimethylphenyl)piperazin-1-yl]-4-methylpyrimidine in interdisciplinary research. Its versatility in medicinal chemistry, material science, and agrochemical development positions it as a compound of sustained interest. Collaborative studies exploring new derivatives of 2347867-31-4 or its mechanism of action are likely to dominate future publications.

For researchers seeking technical data, the IUPAC name 2-[4-(2,3-dimethylphenyl)piperazin-1-yl]-4-methylpyrimidine and its CAS number 2347867-31-4 serve as reliable identifiers across academic and industrial platforms. Journals specializing in heterocyclic chemistry frequently feature studies on this compound, particularly those investigating piperazine-pyrimidine hybrid molecules and their bioactivity.

In summary, 2-[4-(2,3-dimethylphenyl)piperazin-1-yl]-4-methylpyrimidine (CAS No. 2347867-31-4) represents a compelling subject for scientific inquiry. Its structural complexity, combined with potential functional applications, makes it a recurring keyword in searches related to advanced organic synthesis and drug discovery intermediates. As research progresses, this compound may unlock new possibilities in both theoretical and applied chemistry.